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Compound of Interest

Compound Name: Guanoxyfen nitrate

Cat. No.: B15573597 Get Quote

Disclaimer: The following information is provided for Guanidine Nitrate, as search results for

"Guanoxyfen nitrate" did not yield a specific chemical compound. It is assumed that

"Guanidine Nitrate" was the intended substance. Always consult your institution's safety data

sheets (SDS) and local regulations before handling and disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of

Guanidine Nitrate, intended for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
Guanidine nitrate is a strong oxidizer and can intensify fires.[1] It is harmful if swallowed or

inhaled and causes serious eye irritation.[1][2] When handling Guanidine Nitrate, always wear

appropriate personal protective equipment (PPE), including nitrile gloves, chemical splash

goggles, and a lab coat.[3] All handling should be conducted in a well-ventilated area or a

certified laboratory chemical fume hood.[1][3]

In case of accidental exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes at an

emergency eyewash station and seek medical attention.[3]

Skin: Wash off immediately with plenty of water.[4]
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Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

II. Quantitative Data
The following table summarizes key quantitative data for Guanidine Nitrate.

Property Value Reference

Molecular Formula CH6N4O3 [4]

Molecular Weight 122.08 g/mol [4]

Decomposition Temperature 210 °C (decomposes) [4]

Solubility in Water Freely soluble [4]

Solubility in Ethanol Slightly soluble [4]

Physical State Solid

Appearance
White to yellowish crystalline

powder
Not explicitly in search results

Odor Odorless Not explicitly in search results

III. Disposal Workflow
The following diagram outlines the general workflow for the disposal of Guanidine Nitrate

waste.
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Caption: Workflow for the safe disposal of Guanidine Nitrate waste.

IV. Step-by-Step Disposal Procedures
The proper disposal of Guanidine Nitrate is crucial to ensure safety and environmental

protection. Chemical waste generators must adhere to local, regional, and national hazardous

waste regulations.[2]

1. Waste Collection:

Collect all Guanidine Nitrate waste, including contaminated materials, in a designated,

sturdy, and leak-proof container.[3][5]

Ensure the waste container is compatible with Guanidine Nitrate.

Do not mix Guanidine Nitrate waste with other waste streams, especially combustible

materials.

2. Labeling:

Clearly label the waste container with a "Hazardous Waste" label as soon as the first waste

is added.[3]

The label should identify the contents as "Guanidine Nitrate Waste" and include any other

information required by your institution.
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3. Storage:

Keep the waste container tightly sealed when not in use.[1][5]

Store the container in a cool, dry, and well-ventilated area, away from heat and ignition

sources.[1]

Crucially, store Guanidine Nitrate waste away from incompatible materials, which include:

Combustible materials[2]

Strong oxidizing agents[2]

Strong acids and bases[2]

Reducing agents[2]

4. Final Disposal:

Guanidine Nitrate waste must be disposed of through an approved hazardous waste

disposal plant.[4]

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to arrange for pickup.

Do not attempt to dispose of Guanidine Nitrate down the drain or in regular trash.[2] It is

harmful to aquatic life with long-lasting effects.

5. Empty Containers:

Thoroughly empty any containers that held Guanidine Nitrate.

Triple rinse the empty container with a suitable solvent (e.g., water).

Collect the rinsate as hazardous waste.

Once thoroughly cleaned, deface or remove the original label before disposing of the

container according to your institution's guidelines for non-hazardous waste.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

http://cdn.chemservice.com/product/msdsnew/External/English/NG-16674%20English%20SDS%20US.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16674%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0107-0409JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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